Cas no 2380-19-0 (Octadecanoic acid, 4-oxo-, methyl ester)

• Product Name: Octadecanoic acid, 4-oxo-, methyl ester
• CAS No: 2380-19-0
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 1415156
• Update Time: 2024-08-15

Octadecanoic acid, 4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 4-oxo-, methyl ester
• methyl 4-oxooctadecanoate
• 4-Ketostearic acid methyl ester
• 4-Oxooctadecanoic acid methyl ester

• Inchi： 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)16-17-19(21)22-2/h3-17H2,1-2H3
• InChI Key： UIUPUTHABPRTHT-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCC(CCC(OC)=O)=O

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives